Cas no 35438-57-4 (1,5-Dioxepan-2-one)

• Product Name: 1,5-Dioxepan-2-one
• CAS No: 35438-57-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD11042673
• CID: 54434
• PubChem ID: 87560501
• Update Time: 2025-11-02

1,5-Dioxepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxepan-2-one
• 1,4-dioxepan-5-one
• 1,5-Dxo
• D3707
• A825002
• 438D574
• DTXSID60188919
• BS-22676
• CS-0205374
• 35438-57-4
• SCHEMBL34056
• MFCD11042673
• AKOS024047143
• T70817
• 121425-66-9
• DB-291131
• AOLNDUQWRUPYGE-UHFFFAOYSA-N
• DTXCID70111410

• MDL： MFCD11042673
• Inchi： 1S/C5H8O3/c6-5-1-2-7-3-4-8-5/h1-4H2
• InChI Key： AOLNDUQWRUPYGE-UHFFFAOYSA-N
• SMILES： O1CCOC(CC1)=O

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.129
• Melting Point: 34.0 to 38.0 deg-C
• Boiling Point: 266.8°Cat760mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.427
• PSA: 35.53000
• LogP: -0.05010

1,5-Dioxepan-2-one Security Information

• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,5-Dioxepan-2-one

Comprehensive Guide to 1,5-Dioxepan-2-one (CAS No. 35438-57-4): Properties, Applications, and Market Insights

1,5-Dioxepan-2-one (CAS No. 35438-57-4) is a cyclic ester belonging to the class of lactone compounds. This versatile chemical has garnered significant attention in recent years due to its unique properties and wide-ranging applications in industries such as biodegradable polymers, pharmaceuticals, and specialty chemicals. With the growing global focus on sustainable materials, 1,5-dioxepan-2-one polymer has emerged as a promising alternative to conventional plastics.

The molecular structure of 1,5-Dioxepan-2-one features a seven-membered ring containing both ester and ether functionalities. This distinctive architecture contributes to its excellent ring-opening polymerization characteristics, making it particularly valuable for creating biocompatible materials. Researchers have found that polymers derived from 35438-57-4 exhibit superior flexibility and degradation profiles compared to other aliphatic polyesters.

In the pharmaceutical sector, 1,5-dioxepan-2-one based drug delivery systems are being actively investigated. The compound's ability to form controlled-release matrices has made it attractive for developing advanced medical implants and tissue engineering scaffolds. Recent studies published in leading journals highlight its potential in sustained drug release applications, particularly for hydrophobic therapeutic agents.

The synthesis of 1,5-Dioxepan-2-one typically involves the Baeyer-Villiger oxidation of appropriate cyclic ketone precursors. Process optimization has become a hot topic in chemical engineering circles, with many researchers focusing on developing green chemistry approaches for its production. These methods aim to reduce environmental impact while maintaining high yields of high-purity 1,5-dioxepan-2-one.

Market analysts project steady growth for 35438-57-4 applications in the coming decade, driven by increasing demand for eco-friendly polymer alternatives. The compound's biodegradation properties align perfectly with current sustainability trends, particularly in packaging and single-use product industries. Major chemical manufacturers are investing in scaling up production to meet anticipated demand for 1,5-dioxepan-2-one derivatives.

From a technical perspective, 1,5-Dioxepan-2-one demonstrates excellent thermal stability and solubility characteristics that make it suitable for various formulation needs. Its glass transition temperature and crystallinity behavior have been extensively studied, providing valuable data for material scientists working on custom polymer blends. These properties are particularly relevant for applications requiring specific mechanical performance.

Recent innovations have explored the use of 1,5-dioxepan-2-one copolymers in advanced materials. By combining it with other monomers, researchers have developed materials with tunable degradation rates and mechanical properties. These developments are particularly exciting for the biomedical field, where customized material performance is often required. The compound's low toxicity profile further enhances its suitability for medical applications.

Quality control of 1,5-Dioxepan-2-one (CAS 35438-57-4) typically involves advanced analytical techniques such as HPLC analysis and spectroscopic characterization. The industry standard for pharmaceutical-grade 1,5-dioxepan-2-one requires stringent purity specifications, often exceeding 99.5%. These quality standards ensure consistent performance in critical applications where material uniformity is paramount.

Environmental considerations surrounding 1,5-dioxepan-2-one production have led to innovations in catalytic processes and waste minimization strategies. The chemical industry's shift toward sustainable manufacturing has made these improvements particularly valuable. Life cycle assessments of 1,5-Dioxepan-2-one based materials generally show favorable environmental profiles compared to traditional petroleum-based alternatives.

Future research directions for 35438-57-4 include exploring its potential in 3D printing materials and smart polymer systems. The compound's molecular structure offers opportunities for creating materials with stimuli-responsive behavior, a rapidly growing area in materials science. Additionally, its compatibility with various nanotechnology applications is being investigated for next-generation material development.

For researchers and industry professionals seeking detailed technical information about 1,5-Dioxepan-2-one, comprehensive safety data sheets and material specifications are available from reputable chemical suppliers. These documents provide essential data on handling procedures, storage conditions, and material compatibility for this valuable chemical intermediate.